Cas no 1217530-46-5 (ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate)

• Product Name: ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate
• CAS No: 1217530-46-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5782836
• PubChem ID: 729245
• Update Time: 2025-06-12

ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-4-methoxy-, ethyl ester, (βR)-
• ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate

• Inchi： 1S/C12H17NO3/c1-3-16-12(14)8-11(13)9-4-6-10(15-2)7-5-9/h4-7,11H,3,8,13H2,1-2H3/t11-/m1/s1
• InChI Key： UFUNPGDQFVGWDX-LLVKDONJSA-N
• SMILES： C1([C@H](N)CC(OCC)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 339.0±37.0 °C(Predicted)
• pka: 8.01±0.10(Predicted)

Additional information on ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate

Ethyl (3R)-3-Amino-3-(4-Methoxyphenyl)propanoate (CAS No. 1217530-46-5): A Comprehensive Overview

Ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate (CAS No. 1217530-46-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, also known as (R)-ethyl 3-amino-3-(4-methoxyphenyl)propanoate, is a derivative of phenylalanine and possesses a unique combination of functional groups that contribute to its biological activity and chemical properties.

The structure of ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate consists of an ethyl ester group, an amino group, and a 4-methoxyphenyl substituent. The presence of the chiral center at the carbon atom adjacent to the amino group imparts enantiomeric specificity, which is crucial for its biological activity. The methoxy group on the phenyl ring enhances the compound's lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins.

Recent research has focused on the potential of ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate as a lead compound for the development of new drugs. Studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties, which are valuable in the treatment of various diseases such as neurodegenerative disorders, cardiovascular diseases, and inflammatory conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate effectively scavenged free radicals and inhibited the production of pro-inflammatory cytokines in vitro.

In addition to its antioxidant and anti-inflammatory effects, ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate has also been investigated for its neuroprotective properties. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound protected neuronal cells from oxidative stress-induced damage and improved cognitive function in animal models of Alzheimer's disease. These findings suggest that ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate could be a promising candidate for the development of neuroprotective agents.

The synthesis of ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate involves several steps, including the preparation of the chiral amino acid derivative and subsequent esterification. One common synthetic route involves the reaction of (R)-mandelic acid with ethanol in the presence of a suitable catalyst to form the corresponding ester, followed by reduction to obtain the amino alcohol intermediate. The final step involves coupling with 4-methoxybenzaldehyde to form the desired product. This synthetic pathway ensures high enantiomeric purity, which is essential for pharmaceutical applications.

The pharmacokinetic properties of ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate have also been studied extensively. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it exhibits low toxicity and minimal side effects, which are important considerations for drug development.

In terms of clinical applications, ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate is currently being evaluated in early-stage clinical trials for its potential use in treating neurodegenerative diseases and inflammatory conditions. Preliminary results from these trials have been promising, with patients showing improved symptoms and reduced inflammation without significant adverse effects.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the formulation of ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate for clinical use. Ongoing studies are focusing on elucidating its interactions with specific cellular targets and identifying potential synergies with other therapeutic agents.

In conclusion, ethyl (3R)-3-amino-3-(4-methoxyphenyl)propanoate (CAS No. 1217530-46-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its antioxidant, anti-inflammatory, and neuroprotective properties, makes it an attractive candidate for the development of new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.